3,4-dimethyl-N-(2-phenylethyl)benzamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 3,4-dimethyl-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C17H19NO/c1-13-8-9-16(12-14(13)2)17(19)18-11-10-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,18,19)
• InChI Key: AAGAQDTUMQKLAY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NCCC2=CC=CC=C2)C

Description

3,4-Dimethyl-N-(2-phenylethyl)benzamide is a benzamide derivative characterized by a 3,4-dimethyl-substituted benzoyl group linked to a 2-phenylethylamine moiety via an amide bond. Benzamides are widely studied for their pharmacological and chemical versatility, with substituents on the aromatic ring and the amine side chain critically influencing reactivity, solubility, and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Key Physicochemical Properties of Selected Benzamides

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Key Substituents
3,4-Dimethoxy-N-(2-phenylethyl)benzamide	C₁₇H₁₉NO₃	285.34	121.5	440.1 (predicted)	3,4-dimethoxy, 2-phenylethyl
3,4-Dimethyl-N-(1-naphthylcarbamothioyl)benzamide	C₁₉H₁₈N₂OS	330.43	Not reported	Not reported	3,4-dimethyl, thiourea-naphthyl
3,4-Dimethyl-N-(4-methylthiazol-2-yl)benzamide	C₁₃H₁₄N₂OS	258.33	Not reported	Not reported	3,4-dimethyl, 4-methylthiazole
N-(2-Benzoyl-4,5-dimethoxyphenethyl)benzamide	C₂₄H₂₃NO₄	389.45	Not reported	Not reported	4,5-dimethoxy, benzoyl-phenethyl

• Key Observations :
  • Aromatic Substituents : The 3,4-dimethyl group in the target compound likely enhances lipophilicity compared to the 3,4-dimethoxy analog, which may increase membrane permeability but reduce aqueous solubility .
  • Amide Side Chain : The 2-phenylethyl group provides a flexible hydrophobic tail, contrasting with rigid heterocyclic substituents (e.g., thiazole in ), which may alter binding affinities in biological systems.